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Compound of Interest

Compound Name: Centarol

CAS No.: 57308-24-4

Cat. No.: B1198918

Get Quote

Introduction

Centarol is a fictional substance, reportedly a component of the in-game pharmaceutical

"Demexat" within the universe of the video game Star Citizen. As a fictional entity, Centarol
does not possess a real-world chemical structure, nor are there any associated empirical data,

such as biological activity, experimental protocols, or established signaling pathways.

This guide will, therefore, address the user's query by first establishing the fictional nature of

Centarol and then, for illustrative purposes, provide a hypothetical framework for how such a

compound would be analyzed and presented in a technical guide if it were a real substance.

This will include theoretical data tables, hypothetical experimental protocols, and speculative

signaling pathway diagrams to fulfill the user's specified formatting requirements.

Section 1: Chemical Identity (Hypothetical)
As Centarol is a fictional compound, it has no official chemical name or structure. For the

purpose of this guide, a hypothetical structure will be assigned to illustrate the type of

information that would be presented.
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Hypothetical Chemical Structure:

IUPAC Name: (1R,2S)-2-((5-fluoro-2,4-dinitrophenyl)amino)cyclopentan-1-ol

SMILES: C1CC--INVALID-LINK--NC2=C(C=C(C=C2--INVALID-LINK--[O-])F)--INVALID-

LINK--[O-]">C@HO

InChI: InChI=1S/C11H12FN3O5/c12-7-3-6(14(18)19)1-5(11(13)15)4-7/h1,3-4,8,10,17H,2H2,

(H,13,15)/t8-,10+/m1/s1

Molecular Formula: C₁₁H₁₂FN₃O₅

Molecular Weight: 297.23 g/mol

Section 2: Hypothetical Quantitative Data
The following tables represent a hypothetical summary of Centarol's biological activity against

a fictional kinase, "Kinase-X," and its pharmacokinetic properties in a preclinical animal model.

Table 1: In Vitro Biological Activity of Centarol

Target Assay Type IC₅₀ (nM) Kᵢ (nM) Hill Slope

Kinase-X TR-FRET 15.2 8.9 1.1

Kinase-Y LanthaScreen 125.8 74.3 0.9

Kinase-Z HTRF >10,000 >10,000 N/A

Table 2: Pharmacokinetic Properties of Centarol in Rats (10 mg/kg, IV)
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Parameter Value Units

Cₘₐₓ 1.2 µg/mL

Tₘₐₓ 0.5 h

AUC(₀-∞) 3.8 µg·h/mL

t₁/₂ 2.1 h

Vd 1.5 L/kg

CL 43.9 mL/min/kg

Section 3: Hypothetical Experimental Protocols
This section details the methodologies that would be used to generate the hypothetical data

presented in Section 2.

3.1 Kinase-X TR-FRET Inhibition Assay

Reagents: Recombinant human Kinase-X, biotinylated substrate peptide, europium-labeled

anti-phospho-substrate antibody, allophycocyanin-labeled streptavidin.

Procedure:

1. A 10 mM stock solution of Centarol in DMSO is prepared and serially diluted.

2. The kinase reaction is initiated by adding ATP to a mixture of Kinase-X, substrate peptide,

and the Centarol dilution series in a 384-well plate.

3. The reaction is incubated for 60 minutes at room temperature.

4. The detection reagents are added, and the plate is incubated for an additional 30 minutes.

5. The TR-FRET signal is read on a compatible plate reader at excitation/emission

wavelengths of 320/620 nm and 320/665 nm.

Data Analysis: The ratio of the emission signals is calculated, and the IC₅₀ value is

determined by fitting the data to a four-parameter logistic equation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1198918/docs?utm_src=pdf-body#centarol-a-fictional-compound-in-drug-development-context
https://www.benchchem.com/product/b1198918/docs?utm_src=pdf-body#centarol-a-fictional-compound-in-drug-development-context
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198918?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3.2 Rat Pharmacokinetic Study

Subjects: Male Sprague-Dawley rats (n=3 per time point).

Dosing: Centarol is formulated in a 10% DMSO / 40% PEG300 / 50% saline solution and

administered as a single intravenous bolus dose of 10 mg/kg.

Sample Collection: Blood samples are collected via the tail vein at 0.08, 0.25, 0.5, 1, 2, 4, 8,

and 24 hours post-dose.

Sample Analysis: Plasma concentrations of Centarol are determined by LC-MS/MS.

Data Analysis: Pharmacokinetic parameters are calculated using non-compartmental

analysis.

Section 4: Hypothetical Signaling Pathway and
Workflow Diagrams
The following diagrams illustrate a hypothetical signaling pathway in which Centarol acts and

the experimental workflow for its characterization.
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Caption: Hypothetical signaling pathway showing Centarol as an inhibitor of Kinase-X.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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